Cas no 1782543-58-1 (3-Fluoro-6-hydroxy-2-methylbenzoic acid)

• Product Name: 3-Fluoro-6-hydroxy-2-methylbenzoic acid
• CAS No: 1782543-58-1
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD28519081
• CID: 4785420
• PubChem ID: 84653639
• Update Time: 2025-10-24

3-Fluoro-6-hydroxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-hydroxy-2-methylbenzoic acid

• MDL： MFCD28519081
• Inchi： 1S/C8H7FO3/c1-4-5(9)2-3-6(10)7(4)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： YEPGHEPXNPCWLD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C(=O)O)=C1C)O

Computed Properties

• Exact Mass: 170.03792224g/mol
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Additional information on 3-Fluoro-6-hydroxy-2-methylbenzoic acid

Introduction to 3-Fluoro-6-hydroxy-2-methylbenzoic acid (CAS No. 1782543-58-1)

3-Fluoro-6-hydroxy-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1782543-58-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural configuration, incorporating both fluoro and hydroxyl substituents, which endows it with distinct chemical properties and potential biological activities. The presence of a fluorine atom at the 3-position and a hydroxyl group at the 6-position, along with a methyl group at the 2-position, contributes to its molecular complexity and reactivity. Such structural motifs are frequently explored in drug discovery due to their ability to modulate enzyme interactions and receptor binding affinities.

The compound’s relevance in modern pharmaceutical research stems from its versatile applications in synthesizing pharmacologically active molecules. 3-Fluoro-6-hydroxy-2-methylbenzoic acid serves as a key intermediate in the development of novel therapeutic agents targeting various diseases. Its fluorinated aromatic ring enhances metabolic stability and binding affinity, making it a valuable building block for drug design. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties.

In the context of medicinal chemistry, the substitution pattern of 3-Fluoro-6-hydroxy-2-methylbenzoic acid (CAS No. 1782543-58-1) aligns with the growing interest in fluorinated benzoic acids as pharmacophores. Fluorine atoms are well-documented for their ability to improve drug-like properties such as lipophilicity, solubility, and pharmacokinetic profiles. The hydroxyl group further enhances the compound’s reactivity, allowing for further functionalization through esterification, amidation, or other chemical transformations. These attributes make it a cornerstone in the synthesis of next-generation pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have underscored the importance of 3-Fluoro-6-hydroxy-2-methylbenzoic acid in virtual screening campaigns. Its structural features are predicted to interact favorably with biological targets such as kinases, proteases, and transcription factors. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer pathways by leveraging the fluoro group’s ability to enhance binding interactions. Such findings have spurred further investigation into its potential as a scaffold for drug development.

The synthetic pathways for 3-Fluoro-6-hydroxy-2-methylbenzoic acid (CAS No. 1782543-58-1) also warrant attention. Researchers have developed efficient synthetic routes that incorporate fluorination and hydroxyl group introduction at precise positions on the benzoic acid core. These methods often involve multi-step organic transformations, including cross-coupling reactions, oxidation processes, and selective functionalization techniques. The optimization of these synthetic protocols is crucial for large-scale production and cost-effective manufacturing of pharmaceutical intermediates derived from this compound.

From a regulatory perspective, 3-Fluoro-6-hydroxy-2-methylbenzoic acid (CAS No. 1782543-58-1) is subject to standard chemical safety assessments to ensure its handling meets industry standards. While not classified as a hazardous material under current regulations, its fluorinated nature necessitates careful handling to prevent unintended side reactions or environmental impact. Pharmaceutical companies adhering to Good Manufacturing Practices (GMP) must implement rigorous quality control measures when incorporating this intermediate into drug formulations.

The future prospects of 3-Fluoro-6-hydroxy-2-methylbenzoic acid (CAS No. 1782543-58-1) are promising, given its versatility in medicinal chemistry applications. Ongoing research aims to expand its utility by exploring novel derivatives with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical industries are likely to yield innovative therapeutic agents based on this compound’s scaffold.

In conclusion, 3-Fluoro-6-hydroxy-2-methylbenzoic acid (CAS No. 1782543-58-1) represents a pivotal compound in modern drug discovery efforts. Its unique structural features and potential biological activities make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research progresses, this compound is expected to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.